Cas no 1248565-41-4 (4-Acetamido-5-methylhexanoic acid)

• Product Name: 4-Acetamido-5-methylhexanoic acid
• CAS No: 1248565-41-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD17267560
• CID: 5608102
• PubChem ID: 84112450
• Update Time: 2025-10-28

4-Acetamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8115360
• 1248565-41-4
• 4-acetamido-5-methylhexanoic acid
• 4-Acetamido-5-methylhexanoic acid

• MDL： MFCD17267560
• Inchi： 1S/C9H17NO3/c1-6(2)8(10-7(3)11)4-5-9(12)13/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： KISDHASLQIYYAR-UHFFFAOYSA-N
• SMILES： OC(CCC(C(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Acetamido-5-methylhexanoic acid

Recent Advances in the Study of 4-Acetamido-5-methylhexanoic Acid (CAS: 1248565-41-4)

4-Acetamido-5-methylhexanoic acid (CAS: 1248565-41-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most significant recent developments is the elucidation of the compound's mechanism of action in inhibiting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Acetamido-5-methylhexanoic acid acts as a selective inhibitor of certain metalloproteinases, which are implicated in various inflammatory and degenerative diseases. The study utilized advanced molecular docking techniques and in vitro assays to characterize the compound's binding affinity and selectivity.

Another area of active research involves the compound's potential as a precursor in the synthesis of novel drug candidates. Researchers at several leading pharmaceutical companies have reported the successful incorporation of 4-Acetamido-5-methylhexanoic acid into the structure of experimental compounds targeting neurological disorders. The compound's unique stereochemistry and functional groups make it particularly valuable for creating molecules with enhanced blood-brain barrier permeability.

Recent pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. A 2024 preclinical investigation published in Drug Metabolism and Disposition revealed that 4-Acetamido-5-methylhexanoic acid exhibits favorable absorption characteristics in animal models, with minimal first-pass metabolism. These findings suggest that derivatives of this compound may have promising drug-like properties worthy of further development.

From a synthetic chemistry perspective, new methodologies have been developed for the efficient production of 4-Acetamido-5-methylhexanoic acid and its derivatives. A recent paper in Organic Process Research & Development described an optimized catalytic asymmetric synthesis route that significantly improves yield and enantiomeric purity compared to previous methods. This advancement is particularly important for scaling up production for potential clinical applications.

Looking forward, several research groups are exploring the compound's potential in combination therapies and as part of drug delivery systems. Preliminary data suggests that 4-Acetamido-5-methylhexanoic acid may enhance the efficacy of certain anticancer agents when used in combination, possibly through modulation of cellular uptake mechanisms. These findings, while still in early stages, point to exciting possibilities for future therapeutic development.

In conclusion, 4-Acetamido-5-methylhexanoic acid (CAS: 1248565-41-4) continues to emerge as a compound of significant interest in pharmaceutical research. Its diverse biological activities, favorable physicochemical properties, and synthetic versatility make it a valuable subject for ongoing investigation. As research progresses, we anticipate seeing more applications of this compound in drug discovery and development programs across multiple therapeutic areas.